Cas no 88599-53-5 (Benzoic acid, 5-chloro-2-hydroxy-, 4-chlorophenyl ester)

• Product Name: Benzoic acid, 5-chloro-2-hydroxy-, 4-chlorophenyl ester
• CAS No: 88599-53-5
• MF: C₁₃H₈Cl₂O₃
• MW: 283.106822013855
• CID: 627429
• PubChem ID: 13810194
• Update Time: 2025-04-19

Benzoic acid, 5-chloro-2-hydroxy-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-hydroxy-, 4-chlorophenyl ester
• (4-chlorophenyl) 5-chloro-2-hydroxybenzoate
• 4-Chlorophenyl 5-chloro-2-hydroxybenzoate
• 88599-53-5
• DTXSID20550178

• Inchi： 1S/C13H8Cl2O3/c14-8-1-4-10(5-2-8)18-13(17)11-7-9(15)3-6-12(11)16/h1-7,16H
• InChI Key： MAYWILXVOPPBNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC2C=CC(=CC=2)Cl)C=1)O

Computed Properties

• Exact Mass: 281.9850495g/mol
• Monoisotopic Mass: 281.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų